Cas no 2044713-37-1 (2,2-dimethyl-3-oxabicyclo3.1.0hexan-1-amine hydrochloride)

• Product Name: 2,2-dimethyl-3-oxabicyclo3.1.0hexan-1-amine hydrochloride
• CAS No: 2044713-37-1
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD30476297
• CID: 4634449
• PubChem ID: 134690983
• Update Time: 2025-05-20

2,2-dimethyl-3-oxabicyclo3.1.0hexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-oxabicyclo[3.1.0]hexan-1-amine hydrochloride
• 2,2-dimethyl-3-oxabicyclo[3.1.0]hexan-1-amine;hydrochloride
• 2,2-dimethyl-3-oxabicyclo3.1.0hexan-1-amine hydrochloride

• MDL： MFCD30476297
• Inchi： 1S/C7H13NO.ClH/c1-6(2)7(8)3-5(7)4-9-6;/h5H,3-4,8H2,1-2H3;1H
• InChI Key： ILAPENCBMBEJKL-UHFFFAOYSA-N
• SMILES： Cl.O1CC2CC2(C1(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Topological Polar Surface Area: 35.2

Additional information on 2,2-dimethyl-3-oxabicyclo3.1.0hexan-1-amine hydrochloride

2,2-Dimethyl-3-Oxabicyclo[3.1.0]Hexan-1-Amine Hydrochloride: A Comprehensive Overview

The compound 2,2-dimethyl-3-oxabicyclo[3.1.0]hexan-1-amine hydrochloride (CAS No: 2044713-37-1) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of bicyclic amines, which are known for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science.

Chemical Structure and Properties: The molecule features a bicyclic framework with a three-membered ring fused to a six-membered ring, containing an oxygen atom at the 3-position (hence the "oxa" designation). The presence of two methyl groups at the 2-position introduces steric hindrance, which can influence the compound's reactivity and stability. The hydrochloride salt form indicates that the amine group is protonated, making it more water-soluble and suitable for various synthetic applications.

Synthesis and Applications: Recent advancements in synthetic methodologies have enabled the efficient preparation of 2,2-dimethyl-3-oxabicyclo[3.1.0]hexan-1-amine hydrochloride through a combination of ring-closing metathesis and nucleophilic substitution reactions. This compound has found utility as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting G-protein coupled receptors (GPCRs). Its unique bicyclic structure provides an ideal scaffold for modulating pharmacokinetic properties such as bioavailability and metabolic stability.

Biological Activity: Emerging research highlights the potential of 2,2-dimethyl-3-oxabicyclo[3.1.0]hexan-1-amine hydrochloride as a lead compound in the development of novel therapeutics for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated its ability to modulate key enzymes involved in amyloid-beta production and dopaminergic signaling pathways.

Environmental Impact and Safety: As with all chemical compounds, understanding the environmental fate and safety profile of 2,2-dimethyl-3-oxabicyclo[3.1.0]hexan-1-amine hydrochloride is crucial for its responsible use in industrial settings. Recent studies have evaluated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid microbial degradation under typical wastewater treatment conditions.

Future Directions: The ongoing exploration of 2,2-dimethyl-3-oxabicyclo[3.1.0]hexan-1-amine hydrochloride continues to uncover new opportunities for its application in diverse fields. Current research efforts are focused on optimizing its use as a chiral catalyst in asymmetric synthesis reactions, leveraging its rigid bicyclic structure to induce high enantioselectivity.

In conclusion, 2,2-dimethyl-3-Oxabicyclo[3.1.0]Hexan-1-Amine Hydrochloride stands as a prime example of how advanced chemical design can lead to innovative solutions across multiple disciplines.